Cas no 2306246-61-5 (tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2306246-61-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5107441
• Update Time: 2026-03-03

tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-azaspiro[3.4]octane-2-carboxylic acid, 8-hydroxy-, 1,1-dimethylethyl ester, (8R)-
• tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-5-11(6-12)7-15-4-8(11)13/h8,13H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： IUFKVLSJQDLOSY-QMMMGPOBSA-N
• SMILES： C1C2([C@@H](O)COC2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

Introduction to Tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No: 2306246-61-5)

Tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate, with the CAS number 2306246-61-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This spirocyclic structure, characterized by its unique azaspiro framework, has garnered attention due to its potential biological activities and synthetic utility. The presence of a hydroxy group and a tert-butyl moiety further enhances its chemical diversity, making it a valuable scaffold for medicinal chemists.

The compound belongs to a class of molecules known as spirocyclic azines, which have been extensively studied for their pharmacological properties. Spiro compounds are particularly favored in drug design due to their rigid three-dimensional structure, which can facilitate optimal binding to biological targets. In particular, the 8R configuration of the spirocyclic core suggests a specific stereochemical arrangement that may influence its interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the hydroxy group in Tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate can participate in hydrogen bonding interactions, which are crucial for the efficacy of many drugs. Additionally, the tert-butyl group provides steric hindrance, which can improve the compound's selectivity and reduce off-target effects.

In the context of drug discovery, this compound has been explored as a potential lead for developing treatments against various diseases. For instance, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The azaspiro core itself has been implicated in modulating biological processes, making it an attractive scaffold for further derivatization and optimization.

The synthesis of Tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate involves multi-step organic reactions, including cyclization and functional group transformations. The precise stereochemistry of the spirocyclic core is achieved through carefully controlled reaction conditions and chiral auxiliaries or catalysts. The introduction of the hydroxy and tert-butyl groups further requires sophisticated synthetic strategies to ensure regioselectivity and high yield.

One of the key challenges in working with such complex molecules is their sensitivity to environmental conditions, such as moisture and temperature. Therefore, storage and handling require specialized equipment to maintain stability. Despite these challenges, the synthetic community has made significant progress in developing robust protocols for producing high-purity samples of this compound.

From a regulatory perspective, Tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. This includes preclinical studies in cell culture and animal models to assess its pharmacokinetic properties and potential side effects. The results of these studies will provide critical data for determining its suitability for further development into a therapeutic agent.

The growing interest in spirocyclic compounds underscores their importance as pharmacophores in modern drug design. The unique structural features of Tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate make it a promising candidate for future research. As computational methods continue to improve, researchers will be able to design even more sophisticated derivatives with enhanced biological activity.

In conclusion, Tert-butyl (8R)-8-hydroxy-6-oxa-2-azaspiro[3.4]octane-2-carboxylate represents an exciting opportunity for innovation in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous possibilities for developing new drugs that address unmet medical needs. With continued research and development, this compound has the potential to contribute significantly to advancements in medicine.